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Compound of Interest

Compound Name: CJ-2360

Cat. No.: B15580166 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of stock solutions of CJ-
2360, a potent and orally active inhibitor of Anaplastic Lymphoma Kinase (ALK). The

information is intended for use in preclinical research and drug development settings.

Overview of CJ-2360
CJ-2360 is a small molecule inhibitor belonging to a class of compounds with a fused

indoloquinoline scaffold. It is a highly potent and selective inhibitor of wild-type ALK and several

clinically relevant ALK mutants.[1] Due to its ability to induce complete tumor regression in

preclinical models, CJ-2360 is a promising candidate for further development as a therapeutic

agent for ALK-positive cancers, such as non-small-cell lung cancer (NSCLC).[2]

Mechanism of Action
Anaplastic Lymphoma Kinase (ALK) is a receptor tyrosine kinase that, when constitutively

activated through genetic alterations like chromosomal translocations, gene amplification, or

point mutations, can drive the growth and survival of cancer cells. CJ-2360 exerts its anti-tumor

effects by binding to the ATP-binding pocket of the ALK kinase domain, thereby inhibiting its

phosphorylation and the subsequent activation of downstream signaling pathways, including

the RAS-MAPK, PI3K-AKT, and JAK-STAT pathways. This blockade of oncogenic signaling

leads to the inhibition of cell proliferation and the induction of apoptosis in ALK-dependent

cancer cells.
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The following table summarizes the key quantitative data for CJ-2360.

Property Value Reference

Molecular Weight 475.56 g/mol [1]

Chemical Formula C₂₇H₃₀FN₅O₂ [1]

CAS Number 2226742-61-4 [1]

IC₅₀ (wild-type ALK) 2.2 nM [1]

IC₅₀ (KARPAS-299 cells) 1.8 nM [1]

IC₅₀ (H3122 cells) 3 nM [1]

Recommended Solvent Dimethyl sulfoxide (DMSO)

Storage (Solid) -20°C for up to 3 years

Storage (Stock Solution)
-20°C for short-term, -80°C for

long-term

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of CJ-
2360 in DMSO
This protocol describes the preparation of a 10 mM stock solution of CJ-2360, which can be

used for in vitro cell-based assays.

Materials:

CJ-2360 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes (1.5 mL or 2 mL)

Calibrated analytical balance
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Vortex mixer

Pipettes and sterile filter tips

Procedure:

Equilibrate CJ-2360 to Room Temperature: Before opening, allow the vial of CJ-2360
powder to equilibrate to room temperature for at least 20-30 minutes. This prevents the

condensation of moisture, which can affect the stability of the compound.

Weigh CJ-2360: Carefully weigh out 4.76 mg of CJ-2360 powder and transfer it to a sterile

microcentrifuge tube.

Calculation: To prepare a 10 mM stock solution, the required mass is calculated as follows:

Mass (g) = Molar Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 475.56 g/mol = 4.7556 mg

Add DMSO: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the CJ-
2360 powder.

Dissolve the Compound: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the

compound is completely dissolved. Gentle warming in a 37°C water bath can be used to aid

dissolution if necessary. Visually inspect the solution to ensure there are no visible

particulates.

Aliquot and Store: Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 20

µL) in sterile microcentrifuge tubes. This minimizes the number of freeze-thaw cycles. Store

the aliquots at -20°C for short-term use (up to one month) or at -80°C for long-term storage

(up to six months).

Protocol 2: Preparation of Working Solutions for Cell
Culture
This protocol describes the dilution of the 10 mM CJ-2360 stock solution to final working

concentrations for treating cells in culture.
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Materials:

10 mM CJ-2360 stock solution in DMSO

Appropriate cell culture medium (e.g., RPMI-1640)

Sterile serological pipettes and pipette tips

Sterile microcentrifuge tubes or a 96-well plate for serial dilutions

Procedure:

Thaw Stock Solution: Thaw an aliquot of the 10 mM CJ-2360 stock solution at room

temperature.

Prepare Intermediate Dilutions (Optional but Recommended): To avoid pipetting very small

volumes and to ensure accurate final concentrations, it is recommended to prepare an

intermediate dilution of the stock solution in cell culture medium. For example, to achieve a

final concentration of 10 nM in a 1 mL cell culture volume, you can prepare a 1 µM

intermediate solution.

Prepare Final Working Solutions: Add the appropriate volume of the stock or intermediate

solution to the cell culture medium to achieve the desired final concentration.

Important: The final concentration of DMSO in the cell culture medium should be kept as

low as possible, typically not exceeding 0.1%, to avoid solvent-induced cytotoxicity.

Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO (without CJ-
2360) to the cell culture medium as was used for the highest concentration of the inhibitor.

Treat Cells: Remove the existing medium from the cultured cells and replace it with the

medium containing the desired concentrations of CJ-2360 or the vehicle control.

Incubate and Analyze: Incubate the cells for the desired period and then proceed with

downstream analysis (e.g., cell viability assays, western blotting for phosphorylated ALK).

Safety Precautions
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Handle CJ-2360 in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and chemical-resistant gloves.

Avoid inhalation of the powder and contact with skin and eyes. In case of contact, wash the

affected area immediately with copious amounts of water.

Consult the Safety Data Sheet (SDS) for CJ-2360 for more detailed safety information.

Mandatory Visualizations

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b15580166?utm_src=pdf-body
https://www.benchchem.com/product/b15580166?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15580166?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stock Solution Preparation
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Caption: Workflow for preparing CJ-2360 stock and working solutions.
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Caption: ALK signaling pathway and inhibition by CJ-2360.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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